Cas no 602-65-3 (1,2,7-Trihydroxyanthraquinone)

• Product Name: 1,2,7-Trihydroxyanthraquinone
• CAS No: 602-65-3
• MF: C₁₄H₈O₅
• MW: 256.210324287415
• CID: 82664
• PubChem ID: 1320
• Update Time: 2025-04-18

1,2,7-Trihydroxyanthraquinone Chemical and Physical Properties

Names and Identifiers

• 1,2,7-Trihydroxyanthraquinone
• 1,2,7-trihydroxyanthracene-9,10-dione
• 1,2,7-trihydroxy-9,10-anthracenedione
• 1,2,7-Trihydroxy-9,10-anthraquinone
• 1,2,7-Trihydroxy-anthrachinon
• 1,2,7-trihydroxy-anthraquinone
• 1,7-Trihydroxyanthraquinone
• 9,1,2,7-trihydroxy
• Anthrapurpurin
• 9, 1,2,7-trihydroxy-
• Anthraquinone, 1,2,7-trihydroxy-
• AKOS022507283
• DTXSID40208947
• NSC37590
• NSC 75635
• CHEBI:37486
• C.I. 58255
• SCHEMBL1507679
• UNII-3DZB1V3N5H
• 3DZB1V3N5H
• Q4773857
• 602-65-3
• NSC-75635
• NCIOpen2_004773
• Anthraquinone,2,7-trihydroxy-
• NSC-37590
• 1,7-Trihydroxy-9,10-anthraquinone
• BDBM50568427
• CHEMBL4864788
• 9,10-Anthracenedione, 1,2,7-trihydroxy-
• FT-0632497
• NSC75635
• NSC 37590

• Inchi： 1S/C14H8O5/c15-6-1-2-7-9(5-6)13(18)11-8(12(7)17)3-4-10(16)14(11)19/h1-5,15-16,19H
• InChI Key： WNHUAWNEKMITEW-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2C(C3C=CC(=CC=3C(C=21)=O)O)=O)O

Computed Properties

• Exact Mass: 256.03700
• Monoisotopic Mass: 256.037173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• Surface Charge: 0
• Tautomer Count: 96
• XLogP3: 2.4

Experimental Properties

• Color/Form: Not available
• Density: 1.3683 (rough estimate)
• Melting Point: 374°C
• Boiling Point: 359.45°C (rough estimate)
• Flash Point: 247.3°C
• Refractive Index: 1.4825 (estimate)
• PSA: 94.83000
• LogP: 1.57880
• Solubility: Not available

1,2,7-Trihydroxyanthraquinone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds